1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]-1H-pyrazole-4-carbonitrile

• IUPAC Name: 1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenoxy]pyrazole-4-carbonitrile
• InChI: InChI=1S/C13H7F6N3O/c1-22-11(9(6-20)10(21-22)13(17,18)19)23-8-4-2-3-7(5-8)12(14,15)16/h2-5H,1H3
• InChI Key: VNLLCVXNJCUPRD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C#N)OC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H7F6N3O
• Molecular Weight: 335.20 g/mol

Description

“1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide (MTPC)” is a chiral compound that inhibits the activity of dehydrogenases and is used as an agrochemical. It has been shown to induce apoptosis in organisms by damaging mitochondria.

Synthesis Analysis

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. Recent advances in trifluoromethylation of carbon-centered radical intermediates have been described.

Molecular Structure Analysis

The trifluoromethoxy group is the chemical group –O– CF3. It can be seen as a methoxy group –O– CH3 whose hydrogen atoms are replaced by fluorine atoms.

Chemical Reactions Analysis

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. This tutorial describes recent advances in trifluoromethylation of carbon-centered radical intermediates.

Physical And Chemical Properties Analysis

The molecular weight of a similar compound, 1-methyl-3-(trifluoromethyl)benzene, is 160.1364. The trifluoromethoxy group is the chemical group –O– CF3.

Scientific Research Applications

• Phenolic Halogenated Compounds in Human Blood Plasma

  A study aimed to identify phenolic halogenated compounds (PHCs) in human plasma, which may possess endocrine-disrupting activity. Various brominated, chlorinated, and bromochlorinated phenols, guaiacols, catechols, and OH-PCBs were identified, indicating the widespread presence of these compounds in the environment and their potential impact on human health (Hovander et al., 2002).

• Exposure to Environmental Phenols and Parabens and Their Effects

  Exposure to various phenols and parabens, commonly used in consumer products, was examined in relation to oxidative stress and inflammation markers among pregnant women. The study highlighted the potential health risks associated with these compounds, which are structurally similar to the complex chemical you mentioned (Watkins et al., 2015).

• Detection of Endocrine Disrupting Chemicals in Maternal Blood and Amniotic Fluid

  This study focused on the association between maternal exposure to endocrine-disrupting chemicals (EDCs) and in utero fetal exposure levels. EDCs, like phenolic compounds, were detected in maternal blood plasma and amniotic fluid, indicating prenatal exposure (Shekhar et al., 2017).

Future Directions

The trifluoromethyl group is becoming increasingly important in pharmaceuticals, agrochemicals, and materials. Future research may focus on further understanding the properties and potential applications of these types of compounds.